N-(3,4-dimethylphenyl)-2-((4-(4-methoxyphenyl)-7,8-dimethyl-3H-benzo[b][1,4]diazepin-2-yl)thio)acetamide

• IUPAC Name: N-(3,4-dimethylphenyl)-2-[[2-(4-methoxyphenyl)-7,8-dimethyl-3H-1,5-benzodiazepin-4-yl]sulfanyl]acetamide
• InChI: InChI=1S/C28H29N3O2S/c1-17-6-9-22(12-18(17)2)29-27(32)16-34-28-15-24(21-7-10-23(33-5)11-8-21)30-25-13-19(3)20(4)14-26(25)31-28/h6-14H,15-16H2,1-5H3,(H,29,32)
• InChI Key: IBSFVBRABPLCFS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)CSC2=NC3=C(C=C(C(=C3)C)C)N=C(C2)C4=CC=C(C=C4)OC)C
• Molecular Formula: C28H29N3O2S
• Molecular Weight: 471.6 g/mol
• CAS No.: 1358615-52-7

Description

N-(3,4-dimethylphenyl)-2-((4-(4-methoxyphenyl)-7,8-dimethyl-3H-benzo[b][1,4]diazepin-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C28H29N3O2S and its molecular weight is 471.62. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial and Antioxidant Applications

Research on benzodiazepines bearing benzimidazole/benzothiazole and indole moieties, such as those synthesized by Naraboli and Biradar (2017), demonstrates potent antimicrobial activity against various bacteria and fungi, alongside notable antioxidant activity. These findings suggest potential applications of related compounds in developing new antimicrobial and antioxidant agents (Basavaraj S Naraboli & J. S. Biradar, 2017).

Pharmacological Research

Compounds structurally related to the one have been explored for various pharmacological effects, including analgesic, anticonvulsant, and antiproliferative activities. For instance, studies on capsaicinoids and thiazolidinones have revealed promising analgesic and anticonvulsant properties, indicating a potential area of application for related chemical structures in developing new therapeutic agents (N. Park, I. Park, J. C. Lee, & Y. B. Kim, 1995); (M. Senthilraja & V. Alagarsamy, 2012).

Antiproliferative Activity

The synthesis and investigation of compounds like 1-Phenyl-2-(4-aryl-1,3,4,5-tetrahydropyrido[2,3-b][1,4]diazepin-2-ylidene)ethanone have shown cytotoxic activities against human cancer cell lines, presenting another potential research application for structurally related compounds in cancer treatment (H. Liszkiewicz, 2002).